
Safety data sheet (SDS) for 3-Bromo-2-
iodothiophene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-2-iodothiophene

Cat. No.: B1278521 Get Quote

An In-depth Technical Guide to 3-Bromo-2-iodothiophene: Safety, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-iodothiophene (CAS

No: 60404-24-2), a versatile heterocyclic building block crucial in the fields of materials science

and pharmaceutical development. This document consolidates safety data, experimental

protocols, and key applications to serve as an essential resource for professionals working with

this compound.

Section 1: Safety Data Sheet (SDS) Summary
Proper handling and storage of 3-Bromo-2-iodothiophene are critical for laboratory safety.

The following sections summarize the key safety and physical data.

Hazard Identification and Precautionary Statements
Hazard Statement Code

Causes skin irritation. H315

Causes serious eye irritation. H319

May cause respiratory irritation. H335
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Precautionary Statement Code

Avoid breathing

dust/fume/gas/mist/vapors/spray.
P261

In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice.
P305+P351+P338

Signal Word: Warning[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₄H₂BrIS

Molecular Weight 288.93 g/mol

Physical Form Liquid[1]

Purity 97%[1]

Storage Temperature 2-8°C, Keep in dark place, inert atmosphere[1]

Country of Origin CN

First Aid Measures
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Exposure First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Handling and Storage
Aspect Guideline

Handling

Handle in a well-ventilated place. Wear suitable

protective clothing. Avoid contact with skin and

eyes. Avoid formation of dust and aerosols. Use

non-sparking tools. Prevent fire caused by

electrostatic discharge steam.[2]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store apart from

foodstuff containers or incompatible materials.

[2]

Section 2: Applications in Research and
Development
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3-Bromo-2-iodothiophene is a valuable intermediate due to the differential reactivity of its

carbon-iodine (C-I) and carbon-bromine (C-Br) bonds, allowing for sequential functionalization.

[3] This property is exploited in the synthesis of complex molecules for various applications.

Organic Electronics
This compound is a cornerstone for creating advanced materials for organic electronics,

including:

Organic Field-Effect Transistors (OFETs)[3]

Organic Light-Emitting Diodes (OLEDs)[3]

Organic Solar Cells (OSCs)[3]

It serves as a monomer for constructing thiophene-based conjugated polymers and a precursor

for small molecule organic semiconductors.[3] The ability to selectively functionalize the bromo

and iodo positions allows for the creation of block copolymers and donor-acceptor systems,

which can enhance device performance.[3]

Advanced Materials Synthesis
The synthetic versatility of 3-Bromo-2-iodothiophene extends to the creation of:

Functionalized Nanomaterials: It can be used to prepare thiophene-based ligands for

functionalizing carbon nanotubes or nanoparticles.[3]

Specialty Dyes and Pigments: The thiophene core can be incorporated into chromophores,

with the reactive halogens allowing for the attachment of other functional groups to tune

optical properties.[3]

Section 3: Experimental Protocols
The following are examples of experimental procedures that utilize 3-Bromo-2-iodothiophene
and related compounds.

Synthesis of α-ketal poly(3-hexylthiophene)
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This protocol describes the synthesis of a polythiophene derivative, a class of polymers with

applications in organic electronics.

Materials:

2-bromo-3-hexyl-5-iodothiophene

Dry Tetrahydrofuran (THF)

i-PrMgCl (2.0 M solution in THF)

Procedure:

In a flask under a nitrogen atmosphere, dissolve 2-bromo-3-hexyl-5-iodothiophene (1.18 g,

3.15 mmol) in dry THF (15.0 mL) via a syringe.

Stir the mixture at 0°C.

Add i-PrMgCl (1.08 mL, 3.15 mmol) via a syringe.

Stir the mixture at 0°C for 0.5 hours.[4]
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Synthesis of α-ketal poly(3-hexylthiophene)

Preparation

Reaction

Dissolve 2-bromo-3-hexyl-5-iodothiophene
in dry THF under N₂

Cool to 0°C

Add i-PrMgCl dropwise

Stir at 0°C for 30 minutes

Click to download full resolution via product page

Workflow for the initial steps in the synthesis of α-ketal poly(3-hexylthiophene).

Nickel-Catalyzed Kumada Cross-Coupling of 3-
Bromothiophene
This protocol outlines a common method for forming carbon-carbon bonds with thiophene

rings.

Materials:

3-Bromothiophene

Alkylmagnesium halide (e.g., hexylmagnesium bromide)

[1,3-Bis(diphenylphosphino)propane]dichloro Nickel(II) (Ni(dppp)Cl₂)
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Anhydrous diethyl ether

Procedure:

To a flask, add the alkylmagnesium halide solution (1.2 equivalents) in anhydrous diethyl

ether.

In a separate flask, dissolve 3-bromothiophene (1.0 equivalent) in anhydrous diethyl ether.

Add the 3-bromothiophene solution dropwise to the Grignard reagent at room temperature.

Add the Ni(dppp)Cl₂ catalyst (typically 0.1-1 mol%) to the reaction mixture.

Stir the reaction mixture at room temperature or gentle reflux and monitor the progress by

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride at 0°C.[5]
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Kumada Cross-Coupling of 3-Bromothiophene

Reactant Preparation

Reaction

Workup

Prepare Alkylmagnesium halide
solution in diethyl ether

Add 3-Bromothiophene solution
to Grignard reagent

Prepare 3-Bromothiophene
solution in diethyl ether

Add Ni(dppp)Cl₂ catalyst

Stir at room temperature
or reflux

Quench with saturated
aqueous NH₄Cl at 0°C

Click to download full resolution via product page

General workflow for the Nickel-Catalyzed Kumada Cross-Coupling reaction.

Section 4: Signaling Pathways and Logical
Relationships
The differential reactivity of the halogens on 3-Bromo-2-iodothiophene is a key logical

relationship that dictates its synthetic utility. The C-I bond is more reactive towards certain

reactions like metal-halogen exchange, allowing for selective functionalization at the 2-position,

followed by subsequent reaction at the 3-position (C-Br bond).
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Differential Reactivity of 3-Bromo-2-iodothiophene

3-Bromo-2-iodothiophene

Selective reaction at C2
(e.g., Metal-Halogen Exchange)

More reactive C-I bond

3-Bromo-2-functionalized thiophene

Reaction at C3
(e.g., Cross-Coupling)

Less reactive C-Br bond

2,3-Difunctionalized thiophene

Click to download full resolution via product page

Logical flow demonstrating the sequential functionalization of 3-Bromo-2-iodothiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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